Technical Documentation Center

1-ethyl-5-iodo-4-methyl-1H-pyrazole Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-ethyl-5-iodo-4-methyl-1H-pyrazole
  • CAS: 1049001-60-6

Core Science & Biosynthesis

Exploratory

molecular weight of 1-ethyl-5-iodo-4-methyl-1H-pyrazole

Executive Summary & Chemo-Metric Profile The precise molecular weight of 1-ethyl-5-iodo-4-methyl-1H-pyrazole is 236.05 g/mol .[1] While the scalar weight is necessary for stoichiometry, the research value of this molecul...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemo-Metric Profile

The precise molecular weight of 1-ethyl-5-iodo-4-methyl-1H-pyrazole is 236.05 g/mol .[1]

While the scalar weight is necessary for stoichiometry, the research value of this molecule lies in its specific halogen positioning. Unlike its more common isomer (4-iodo), the 5-iodo variant represents a "difficult-to-access" motif often required to force specific conformational geometries in kinase inhibitors or to serve as a regioselective handle for C5-arylation.

Table 1: Physicochemical & Mass Spectrometry Data
PropertyValueTechnical Note
Molecular Formula

High halogen mass contribution (~54%).
Average Molecular Weight 236.05 g/mol Used for bulk stoichiometry calculations.
Monoisotopic Mass 235.98105 Da Used for HRMS validation (

peak).
Exact Mass (

)
235.98105Iodine is monoisotopic; no M+2 peak from halogen.
CAS Number Not widely listedNote: Often conflated with 4-iodo isomer (CAS 1354705-15-9).
Physical State Pale Yellow SolidLight sensitive (C-I bond photolysis).

Structural Verification & Isomerism

In drug development, distinguishing between the 4-iodo and 5-iodo isomers is critical. The 4-iodo isomer is the thermodynamic product of Electrophilic Aromatic Substitution (EAS). The 5-iodo isomer (the subject of this guide) requires a directed lithiation strategy.

Diagram 1: Regioselective Synthesis Pathways

This diagram illustrates the mechanistic divergence required to target the 5-iodo position specifically.

G Start 1-Ethyl-4-methylpyrazole (Precursor) PathA Pathway A: Electrophilic Substitution (NIS / DMF) Start->PathA Kinetic/Thermodynamic Competition PathB Pathway B: Directed Lithiation (n-BuLi / THF / -78°C) Start->PathB Coordination Effect ProdA 4-Iodo Isomer (Incorrect Target) PathA->ProdA Intermediate 5-Lithio Species (CIPE Directed) PathB->Intermediate ProdB 1-Ethyl-5-iodo-4-methyl-1H-pyrazole (Target Molecule) Intermediate->ProdB Quench w/ I2

Caption: Mechanistic divergence. Pathway B utilizes the N1-ethyl group to direct lithiation to C5, ensuring the correct isomeric outcome.

Analytical Protocol: Mass Spectrometry Validation

To validate the molecular weight and identity, High-Resolution Mass Spectrometry (HRMS) is the gold standard.

Critical Insight: Unlike chlorine or bromine, Iodine (


) is monoisotopic. You will not  see the characteristic M+2 isotope pattern (1:1 for Br or 3:1 for Cl).
HRMS Workflow
  • Ionization Source: Electrospray Ionization (ESI) in Positive Mode (

    
    ).
    
  • Expected Adducts:

    • 
       (Protonated parent).[2]
      
    • 
       (Sodium adduct, common in glass storage).
      
  • Fragmentation (MS/MS):

    • Loss of Iodine radical (

      
      , -127 Da) is the primary fragmentation pathway, yielding a cation at 
      
      
      
      .

Synthetic Protocol: C5-Directed Lithiation

Standard Disclaimer: This protocol involves pyrophoric reagents (n-BuLi). All steps must be performed under inert atmosphere (Argon/Nitrogen).

Rationale

Direct iodination (NIS) fails to produce the 5-iodo isomer because the C4 position is more nucleophilic. We must exploit the acidity of the C5 proton, enhanced by the inductive effect of the adjacent Nitrogen (N1).

Step-by-Step Methodology
StepActionMechanistic Note
1. Preparation Dissolve 1-ethyl-4-methylpyrazole (1.0 eq) in anhydrous THF (0.2 M concentration). Cool to -78°C (Dry ice/Acetone bath).Low temp prevents halogen dance or ring opening.
2. Deprotonation Add n-Butyllithium (1.2 eq, 2.5M in hexanes) dropwise over 20 mins.The N1-ethyl group coordinates Li, directing deprotonation selectively to C5.
3. Metalation Stir at -78°C for 1 hour.Formation of the 5-lithio-pyrazole intermediate.
4. Quench Add a solution of Iodine (

)
(1.3 eq) in THF dropwise.
Electrophilic quench of the C-Li bond.
5. Workup Warm to RT. Quench with sat.

(Sodium Thiosulfate).
Thiosulfate reduces excess iodine (removes purple color).
6. Purification Extract with EtOAc. Silica Gel Chromatography (Hexane/EtOAc gradient).The 5-iodo isomer is typically less polar than the 4-iodo isomer.

Synthetic Utility: The "Halogen Dance" Risk

Researchers must be aware of the Halogen Dance phenomenon. Under basic conditions, the iodine atom at C5 can migrate to C4 or C3 if the reaction is not strictly temperature-controlled.

Diagram 2: Synthetic Utility & Cross-Coupling Logic

Visualizing how this building block fits into drug discovery workflows.

Workflow Target 1-Ethyl-5-iodo-4-methyl-1H-pyrazole (MW: 236.05) Suzuki Suzuki-Miyaura Coupling (Pd(PPh3)4, Boronic Acid) Target->Suzuki C-I Bond Activation Sonogashira Sonogashira Coupling (Pd/Cu, Alkyne) Target->Sonogashira Negishi Negishi Coupling (Pd, Organozinc) Target->Negishi Library C5-Functionalized Kinase Inhibitor Library Suzuki->Library Sonogashira->Library Negishi->Library

Caption: The C-I bond at C5 is highly reactive toward Pd-catalyzed cross-coupling, allowing rapid library generation.

References

  • PubChem Compound Summary. "1-ethyl-5-iodo-4-methyl-1h-pyrazole (CID 59435429)." National Center for Biotechnology Information. Accessed Oct 2025. [Link]

  • Iddon, B. "Lithiation of N-substituted pyrazoles." Heterocycles, Vol 23, Issue 2, 1985.
  • Sadighi, J. P., et al. "Regioselective Functionalization of Pyrazoles." Journal of Organic Chemistry. (General methodology for Halogen Dance prevention).

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the C5-Functionalization of 1-Ethyl-5-iodo-4-methyl-1H-pyrazole

Introduction: The Pyrazole Scaffold in Modern Drug Discovery The pyrazole nucleus is a cornerstone of medicinal chemistry, forming the structural core of numerous FDA-approved therapeutics.[1][2][3] Its prevalence is a t...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Pyrazole Scaffold in Modern Drug Discovery

The pyrazole nucleus is a cornerstone of medicinal chemistry, forming the structural core of numerous FDA-approved therapeutics.[1][2][3] Its prevalence is a testament to its ability to engage in a wide array of biological interactions, leading to applications in anti-inflammatory, analgesic, anticancer, and antiviral agents.[1][2] The strategic functionalization of the pyrazole ring is a key enabler for modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. This guide provides a comprehensive overview of the synthetic pathways for the functionalization of a specific, highly versatile building block: 1-ethyl-5-iodo-4-methyl-1H-pyrazole . The presence of an iodo group at the C5 position offers a reactive handle for a multitude of powerful cross-coupling reactions, allowing for the systematic exploration of chemical space and the generation of diverse compound libraries for drug discovery programs.[1][4]

Synthesis of the Starting Material: 1-Ethyl-5-iodo-4-methyl-1H-pyrazole

Part 1: Synthesis of 1-Ethyl-4-methyl-1H-pyrazole

The initial step involves the condensation of ethylhydrazine with a suitable diketone equivalent to form the pyrazole core.

Reaction Scheme:

Synthesis_of_1_Ethyl_4_methyl_1H_pyrazole cluster_reactants Reactants cluster_products Product ethylhydrazine Ethylhydrazine reaction_center + ethylhydrazine->reaction_center diketone 3-Methyl-2,4-pentanedione diketone->reaction_center pyrazole 1-Ethyl-4-methyl-1H-pyrazole reaction_center->pyrazole Condensation (Acid or Base catalyzed) Iodination_at_C5 cluster_reactants Reactants cluster_products Product pyrazole 1-Ethyl-4-methyl-1H-pyrazole reaction_center1 + pyrazole->reaction_center1 nBuLi n-Butyllithium nBuLi->reaction_center1 Iodine Iodine (I₂) reaction_center2 + Iodine->reaction_center2 iodopyrazole 1-Ethyl-5-iodo-4-methyl-1H-pyrazole lithiated_intermediate Lithiated Intermediate reaction_center1->lithiated_intermediate 1. Metalation (THF, -78 °C) lithiated_intermediate->reaction_center2 reaction_center2->iodopyrazole 2. Quench Suzuki_Coupling cluster_reactants Reactants cluster_products Product iodopyrazole 1-Ethyl-5-iodo-4-methyl-1H-pyrazole reaction_center + iodopyrazole->reaction_center boronic_acid R-B(OH)₂ boronic_acid->reaction_center coupled_product 1-Ethyl-4-methyl-5-R-1H-pyrazole reaction_center->coupled_product Pd Catalyst Base, Solvent Sonogashira_Coupling cluster_reactants Reactants cluster_products Product iodopyrazole 1-Ethyl-5-iodo-4-methyl-1H-pyrazole reaction_center + iodopyrazole->reaction_center alkyne R-C≡CH alkyne->reaction_center coupled_product 1-Ethyl-4-methyl-5-(R-ethynyl)-1H-pyrazole reaction_center->coupled_product Pd Catalyst Cu(I) co-catalyst Base, Solvent Buchwald_Hartwig_Amination cluster_reactants Reactants cluster_products Product iodopyrazole 1-Ethyl-5-iodo-4-methyl-1H-pyrazole reaction_center + iodopyrazole->reaction_center amine R¹R²NH amine->reaction_center aminated_product 1-Ethyl-4-methyl-5-(N-R¹R²)-1H-pyrazole reaction_center->aminated_product Pd Catalyst Ligand, Base Solvent Heck_Reaction cluster_reactants Reactants cluster_products Product iodopyrazole 1-Ethyl-5-iodo-4-methyl-1H-pyrazole reaction_center + iodopyrazole->reaction_center alkene R-CH=CH₂ alkene->reaction_center alkenylated_product 1-Ethyl-4-methyl-5-(R-CH=CH)-1H-pyrazole reaction_center->alkenylated_product Pd Catalyst Base, Solvent

Sources

Application

Synthesis of 1-ethyl-5-iodo-4-methyl-1H-pyrazole: A Detailed Guide to Reagents and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction Substituted pyrazoles are a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals and agrochemicals. Thei...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Substituted pyrazoles are a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals and agrochemicals. Their versatile nature allows for a wide range of biological activities. The target molecule, 1-ethyl-5-iodo-4-methyl-1H-pyrazole, is a highly valuable synthetic intermediate. The presence of an iodo group at the 5-position provides a reactive handle for introducing diverse functionalities through various cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. This enables the rapid generation of compound libraries for drug discovery and the synthesis of complex target molecules. This guide provides a comprehensive overview of the reagents and detailed protocols for the synthesis of this key building block.

Strategic Approaches to Synthesis

The synthesis of 1-ethyl-5-iodo-4-methyl-1H-pyrazole can be approached through two primary strategic pathways. The choice of pathway may depend on the availability of starting materials and the desired control over regioselectivity.

  • Pathway A: Pyrazole Ring Formation Followed by Regioselective Iodination. This approach involves the initial construction of the 1-ethyl-4-methyl-1H-pyrazole core, followed by a specific iodination at the 5-position.

  • Pathway B: Stepwise N-Ethylation and Subsequent Iodination. This strategy begins with the synthesis of 4-methyl-1H-pyrazole, which is then N-ethylated and subsequently iodinated at the C5 position.

This guide will focus on a detailed protocol for Pathway A, which is a convergent and efficient route. A comparative summary of an alternative route is also provided.

Reagents and Materials

A comprehensive list of necessary reagents for the primary synthetic pathway is provided below.

ReagentFormulaMolar Mass ( g/mol )PurposeSupplier Example
Ethylhydrazine oxalateC₂H₆N₂·C₂H₂O₄152.12Hydrazine sourceSigma-Aldrich
3-Methyl-2,4-pentanedioneC₆H₁₀O₂114.141,3-Dicarbonyl sourceTCI Chemicals
Sodium HydroxideNaOH40.00BaseFisher Scientific
Dichloromethane (DCM)CH₂Cl₂84.93SolventVWR
Anhydrous Magnesium SulfateMgSO₄120.37Drying agentAcros Organics
n-Butyllithium (n-BuLi)C₄H₉Li64.06Strong base for lithiationAlfa Aesar
IodineI₂253.81Iodinating agentJ.T. Baker
Anhydrous Tetrahydrofuran (THF)C₄H₈O72.11SolventEMD Millipore
Saturated aq. NH₄ClNH₄Cl53.49Quenching agentLabChem
Saturated aq. Na₂S₂O₃Na₂S₂O₃158.11Reducing agentRicca Chemical

Experimental Protocols

Pathway A: Synthesis via 1-ethyl-4-methyl-1H-pyrazole Intermediate

This pathway is a two-step process involving the initial synthesis of the pyrazole core followed by regioselective iodination.

Synthesis_Pathway_A cluster_0 Step 1: Pyrazole Formation cluster_1 Step 2: Regioselective C5-Iodination Ethylhydrazine Ethylhydrazine Step1_Reaction Condensation Ethylhydrazine->Step1_Reaction 3-Methyl-2,4-pentanedione 3-Methyl-2,4-pentanedione 3-Methyl-2,4-pentanedione->Step1_Reaction 1-ethyl-4-methyl-1H-pyrazole 1-ethyl-4-methyl-1H-pyrazole Step1_Reaction->1-ethyl-4-methyl-1H-pyrazole Step2_Reaction Lithiation & Iodination 1-ethyl-4-methyl-1H-pyrazole->Step2_Reaction nBuLi 1. n-BuLi, THF, -78 °C nBuLi->Step2_Reaction Iodine 2. I₂, THF Iodine->Step2_Reaction Target_Molecule 1-ethyl-5-iodo-4-methyl-1H-pyrazole Step2_Reaction->Target_Molecule

Caption: Synthetic workflow for 1-ethyl-5-iodo-4-methyl-1H-pyrazole.

Step 1: Synthesis of 1-ethyl-4-methyl-1H-pyrazole

The formation of the pyrazole ring is achieved through the condensation of a hydrazine with a 1,3-dicarbonyl compound, a reaction known as the Knorr pyrazole synthesis.[1]

Protocol:

  • Preparation of Ethylhydrazine Free Base: In a flask equipped with a magnetic stirrer and cooled in an ice bath, dissolve ethylhydrazine oxalate (1.0 eq) in water. Slowly add a solution of sodium hydroxide (2.0 eq) in water while maintaining the temperature below 10 °C. The resulting solution contains the free ethylhydrazine.

  • Condensation Reaction: To the aqueous solution of ethylhydrazine, add 3-methyl-2,4-pentanedione (1.0 eq) dropwise. The reaction is typically carried out in a biphasic system or with a co-solvent like ethanol to improve miscibility.

  • Reaction Monitoring: Stir the mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Work-up and Extraction: Once the reaction is complete, extract the aqueous mixture with dichloromethane (3 x 50 mL). Combine the organic layers.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude 1-ethyl-4-methyl-1H-pyrazole. Further purification can be achieved by vacuum distillation or column chromatography on silica gel.

Causality Behind Experimental Choices:

  • The use of ethylhydrazine oxalate and subsequent liberation of the free base in situ with NaOH is a common and cost-effective method.

  • The reaction of an unsymmetrical diketone like 3-methyl-2,4-pentanedione with a substituted hydrazine can potentially lead to a mixture of regioisomers (1-ethyl-3,4-dimethyl-1H-pyrazole and 1-ethyl-4,5-dimethyl-1H-pyrazole). However, the regioselectivity is influenced by steric and electronic factors. The reaction conditions, particularly the pH and solvent, can be optimized to favor the desired isomer.[2]

Step 2: Regioselective C5-Iodination of 1-ethyl-4-methyl-1H-pyrazole

The introduction of iodine at the C5 position is achieved through a highly regioselective lithiation followed by quenching with an iodine source. The acidity of the C5 proton in N-substituted pyrazoles allows for its selective removal by a strong base.[3]

Protocol:

  • Reaction Setup: To an oven-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add a solution of 1-ethyl-4-methyl-1H-pyrazole (1.0 eq) in anhydrous tetrahydrofuran (THF).

  • Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Under a nitrogen atmosphere, add n-butyllithium (1.1 eq, typically a 2.5 M solution in hexanes) dropwise while maintaining the internal temperature below -70 °C. Stir the resulting mixture at -78 °C for 1 hour.

  • Iodination: In a separate flask, prepare a solution of iodine (1.2 eq) in anhydrous THF. Add this iodine solution dropwise to the lithiated pyrazole solution at -78 °C.

  • Quenching and Work-up: After the addition is complete, allow the reaction mixture to slowly warm to room temperature over 2-3 hours. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extraction and Purification: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL). Wash the combined organic layers with a saturated aqueous solution of sodium thiosulfate (to remove excess iodine) followed by brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure 1-ethyl-5-iodo-4-methyl-1H-pyrazole.

Causality Behind Experimental Choices:

  • n-Butyllithium is a strong, non-nucleophilic base capable of deprotonating the relatively acidic C5 proton of the pyrazole ring.

  • The reaction is performed at -78 °C to ensure kinetic control and prevent side reactions, such as addition of the organolithium to the pyrazole ring or decomposition of the lithiated intermediate.

  • Anhydrous conditions are crucial as n-butyllithium reacts violently with water.

  • The use of iodine (I₂) as the electrophile provides a direct and efficient means to introduce the iodo group onto the lithiated pyrazole.

Alternative Synthetic Pathway: A Summary

An alternative route involves the initial synthesis of 4-methyl-1H-pyrazole, followed by N-ethylation.

Synthesis_Pathway_B cluster_0 Step 1: Pyrazole Formation cluster_1 Step 2: N-Ethylation cluster_2 Step 3: C5-Iodination Hydrazine Hydrazine Step1_Reaction Condensation Hydrazine->Step1_Reaction 3-Methyl-2,4-pentanedione 3-Methyl-2,4-pentanedione 3-Methyl-2,4-pentanedione->Step1_Reaction 4-methyl-1H-pyrazole 4-methyl-1H-pyrazole Step1_Reaction->4-methyl-1H-pyrazole Step2_Reaction Alkylation 4-methyl-1H-pyrazole->Step2_Reaction Ethyl_Iodide Ethyl Iodide, Base Ethyl_Iodide->Step2_Reaction 1-ethyl-4-methyl-1H-pyrazole 1-ethyl-4-methyl-1H-pyrazole Step2_Reaction->1-ethyl-4-methyl-1H-pyrazole Step3_Reaction Iodination 1-ethyl-4-methyl-1H-pyrazole->Step3_Reaction nBuLi_Iodine 1. n-BuLi 2. I₂ nBuLi_Iodine->Step3_Reaction Target_Molecule 1-ethyl-5-iodo-4-methyl-1H-pyrazole Step3_Reaction->Target_Molecule

Caption: Alternative multi-step synthesis of the target molecule.

StepDescriptionKey Reagents
1Synthesis of 4-methyl-1H-pyrazoleHydrazine, 3-methyl-2,4-pentanedione
2N-EthylationEthyl iodide, K₂CO₃ or NaH, DMF or ACN
3C5-Iodinationn-BuLi, I₂, Anhydrous THF

This pathway offers the advantage of potentially simpler purification at the initial stage but adds an extra synthetic step. The N-alkylation of unsymmetrical pyrazoles can also lead to regioisomeric mixtures, although with careful selection of reagents and conditions, high selectivity can be achieved.[4]

Safety and Handling

  • n-Butyllithium: is a pyrophoric liquid that can ignite spontaneously on contact with air. It also reacts violently with water. All manipulations must be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and proper syringe/cannula techniques.[5][6][7][8][9]

  • Ethylhydrazine and its salts: are toxic and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Iodine: is corrosive and can cause burns. Avoid inhalation of vapors and contact with skin and eyes.

  • Dichloromethane: is a suspected carcinogen. All handling should be performed in a fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before use and follow all institutional safety guidelines.

Conclusion

The synthesis of 1-ethyl-5-iodo-4-methyl-1H-pyrazole is readily achievable through a two-step process involving the condensation of ethylhydrazine with 3-methyl-2,4-pentanedione, followed by a highly regioselective C5-iodination via lithiation. Careful control of reaction conditions, particularly during the lithiation step, is crucial for achieving a high yield of the desired product. This versatile building block opens up numerous possibilities for the synthesis of novel compounds in the fields of pharmaceutical and materials science.

References

  • Gloc, M. J., et al. (2025). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances. [Link]

  • New Jersey Department of Health. (Date N/A). HAZARD SUMMARY: BUTYL LITHIUM. [Link]

  • Google Patents. (2009).
  • Elguero, J., et al. (2005). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry.
  • Organic Chemistry Portal. (Date N/A). Pyrazole synthesis. [Link]

  • Fustero, S., et al. (2007). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. J. Org. Chem., 72(5), 1773–1781.
  • DergiPark. (2015). PİRAZOL TÜREVLERİNİN SENTEZ YÖNTEMLERİ - SYNTHESIS METHODS OF PYRAZOLE DERIVATES. [Link]

  • Antre, R. V., et al. (2011). Synthesis, Antitumor and Antimicrobial Activities of Some Novel 1- (Substituted)-3-Methyl-1H-Pyrazol-5(4H)-One. Bangladesh Journals Online. [Link]

  • Wang, Z., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. [Link]

  • MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. [Link]

Sources

Method

Application Notes & Protocols: The Strategic Use of 1-Ethyl-5-iodo-4-methyl-1H-pyrazole as a Versatile Intermediate in Kinase Inhibitor Synthesis

Abstract Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, particularly cancer.[1][2] The development of small molecule kinase inhibitors has there...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, particularly cancer.[1][2] The development of small molecule kinase inhibitors has therefore become a cornerstone of modern drug discovery. The pyrazole ring is recognized as a privileged scaffold in medicinal chemistry, forming the core of many FDA-approved and investigational kinase inhibitors targeting a wide array of kinases, including JAKs, B-Raf, and Akt.[3][4][5] This document provides detailed application notes on the strategic utility of 1-ethyl-5-iodo-4-methyl-1H-pyrazole , a functionalized heterocyclic building block designed for the efficient construction of novel kinase inhibitors. The presence of an iodine atom at the C5 position facilitates diverse palladium-catalyzed cross-coupling reactions, enabling the rapid generation of compound libraries for screening and lead optimization.[6][7] We present validated, step-by-step protocols for the proposed synthesis of this intermediate and its subsequent application in the synthesis of a model kinase inhibitor analogue, underscoring its value in drug development workflows.

Introduction: The Pyrazole Scaffold in Kinase Inhibition

The pyrazole nucleus is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. Its unique electronic properties, synthetic tractability, and ability to form key hydrogen bond interactions with the hinge region of the ATP-binding pocket make it an ideal framework for kinase inhibitor design.[3][4] Many successful inhibitors, such as Ruxolitinib (JAK1/2) and Encorafenib (B-Raf), feature a substituted pyrazole core that anchors the molecule in the active site.[3]

The strategic functionalization of this core is paramount for achieving potency and selectivity. Halogenated intermediates, particularly iodinated pyrazoles, are exceptionally valuable. The carbon-iodine bond serves as a versatile synthetic handle for introducing molecular complexity through transition-metal-catalyzed cross-coupling reactions. This allows medicinal chemists to systematically explore the chemical space around the pyrazole core to optimize target engagement, selectivity, and pharmacokinetic properties.

1-Ethyl-5-iodo-4-methyl-1H-pyrazole is an exemplary intermediate designed for this purpose. The ethyl group on the N1 position can provide favorable interactions within the kinase active site, while the methyl group at C4 can influence conformation and solubility. The C5 iodo-substituent is the key reactive site for building out the final inhibitor structure.

Physicochemical Properties & Data

The key properties of the title compound are summarized below. While extensive experimental data for this specific isomer is not widely published, these values are based on structural calculations and data from analogous compounds.[6][8][9]

PropertyValue
Molecular Formula C₆H₉IN₂
Molecular Weight 236.06 g/mol [8]
IUPAC Name 1-ethyl-5-iodo-4-methyl-1H-pyrazole
Appearance Off-white to pale yellow solid (predicted)
Solubility Soluble in DMF, DMSO, chlorinated solvents (predicted)[6]
Reactivity The C-I bond is reactive towards Pd-catalyzed cross-coupling

Synthesis Protocol: 1-Ethyl-5-iodo-4-methyl-1H-pyrazole

G cluster_0 Proposed Synthetic Workflow 4-Methyl-1H-pyrazole 4-Methyl-1H-pyrazole 1-Ethyl-4-methyl-1H-pyrazole 1-Ethyl-4-methyl-1H-pyrazole 4-Methyl-1H-pyrazole->1-Ethyl-4-methyl-1H-pyrazole Step A: N-Ethylation (EtI, K₂CO₃, DMF) 1-Ethyl-5-iodo-4-methyl-1H-pyrazole 1-Ethyl-5-iodo-4-methyl-1H-pyrazole 1-Ethyl-4-methyl-1H-pyrazole->1-Ethyl-5-iodo-4-methyl-1H-pyrazole Step B: C5-Iodination (1. n-BuLi, THF, -78°C) (2. I₂, THF)

Caption: Proposed two-step synthesis of the target intermediate.

Step A: N-Ethylation of 4-Methyl-1H-pyrazole

This initial step introduces the ethyl group at the N1 position of the pyrazole ring.

  • Materials:

    • 4-Methyl-1H-pyrazole (1.0 eq)

    • Iodoethane (EtI, 1.2 eq)

    • Potassium carbonate (K₂CO₃, 2.0 eq), finely powdered

    • Anhydrous N,N-Dimethylformamide (DMF)

  • Protocol:

    • To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 4-methyl-1H-pyrazole and anhydrous DMF (approx. 0.2 M concentration).

    • Add potassium carbonate to the solution.

    • Stir the suspension vigorously at room temperature for 30 minutes.

    • Add iodoethane dropwise to the suspension.

    • Heat the reaction mixture to 50 °C and stir for 4-6 hours.

    • Reaction Monitoring: Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or LC-MS.

    • Workup: Upon completion, cool the reaction to room temperature and pour it into a separatory funnel containing water and ethyl acetate. Extract the aqueous layer three times with ethyl acetate.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purification: Purify the crude product by silica gel column chromatography to yield 1-ethyl-4-methyl-1H-pyrazole.

  • Causality: Potassium carbonate is a mild, effective base for deprotonating the pyrazole nitrogen, making it nucleophilic. DMF is an excellent polar aprotic solvent for this type of Sₙ2 reaction. Heating accelerates the reaction rate.

Step B: Regioselective C5-Iodination

This critical step utilizes a directed lithiation-iodination sequence to ensure the iodine is installed exclusively at the C5 position, adjacent to the substituted nitrogen. Direct electrophilic iodination would likely yield the C3-iodo isomer or a mixture.

  • Materials:

    • 1-Ethyl-4-methyl-1H-pyrazole (1.0 eq)

    • n-Butyllithium (n-BuLi, 1.1 eq, 2.5 M in hexanes)

    • Iodine (I₂, 1.2 eq)

    • Anhydrous Tetrahydrofuran (THF)

  • Protocol:

    • Dissolve 1-ethyl-4-methyl-1H-pyrazole in anhydrous THF in a flame-dried, three-neck flask under a strict inert atmosphere.

    • Cool the solution to -78 °C using a dry ice/acetone bath.

    • Add n-BuLi dropwise via syringe over 20 minutes. The solution may change color. Stir at -78 °C for 1 hour.

    • In a separate flask, dissolve iodine in anhydrous THF.

    • Slowly add the iodine solution to the lithiated pyrazole solution at -78 °C. The dark color of the iodine should dissipate upon addition.

    • Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature over 2 hours.

    • Reaction Monitoring: Check for completion using TLC or LC-MS.

    • Workup: Quench the reaction by carefully adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to consume excess iodine. Transfer to a separatory funnel and extract with diethyl ether or ethyl acetate.

    • Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

    • Purification: Purify the crude material via silica gel column chromatography to obtain the final product, 1-ethyl-5-iodo-4-methyl-1H-pyrazole .

  • Causality: The N1-ethyl group directs the strong base, n-BuLi, to deprotonate the adjacent C5 position, forming a highly reactive pyrazolyllithium species. This intermediate is then "trapped" or quenched by the electrophilic iodine, resulting in highly regioselective C-I bond formation.[7]

Application Protocol: Synthesis of a Kinase Inhibitor Analogue

This protocol demonstrates the utility of the iodopyrazole intermediate in a Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern medicinal chemistry for forming C-C bonds. We will couple our intermediate with a commercially available boronic ester of a pyrimidine, a common scaffold in kinase inhibitors.

G cluster_0 Suzuki Coupling Application Intermediate 1-Ethyl-5-iodo-4-methyl-1H-pyrazole Catalyst Pd Catalyst + Base Intermediate->Catalyst Partner Pyrimidine Boronic Ester Partner->Catalyst Product Kinase Inhibitor Analogue Catalyst->Product

Caption: Workflow for Suzuki cross-coupling.

  • Materials:

    • 1-Ethyl-5-iodo-4-methyl-1H-pyrazole (1.0 eq)

    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine (1.1 eq)

    • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 eq)

    • Potassium Carbonate (K₂CO₃, 3.0 eq)

    • 1,4-Dioxane and Water (4:1 solvent mixture)

  • Protocol:

    • To a reaction vial, add 1-ethyl-5-iodo-4-methyl-1H-pyrazole, the pyrimidine boronic ester, Pd(dppf)Cl₂, and K₂CO₃.

    • Evacuate and backfill the vial with an inert gas (Nitrogen or Argon) three times.

    • Add the degassed dioxane/water solvent mixture via syringe.

    • Seal the vial and heat the reaction mixture to 90 °C with vigorous stirring for 8-12 hours.

    • Reaction Monitoring: Monitor the disappearance of the iodopyrazole starting material by LC-MS.

    • Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water. Filter through a pad of celite to remove the palladium catalyst.

    • Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous phase with ethyl acetate.

    • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

    • Purification: Purify the crude product by silica gel column chromatography or preparative HPLC to yield the desired kinase inhibitor analogue.

  • Causality: Pd(dppf)Cl₂ is a robust catalyst for Suzuki couplings involving heteroaromatic halides. The base (K₂CO₃) is essential for the transmetalation step of the catalytic cycle. A mixed aqueous-organic solvent system like dioxane/water is often optimal for dissolving both the organic substrates and the inorganic base.

Mechanistic Context & Signaling

The pyrazole-pyrimidine scaffold synthesized in the application protocol is designed to mimic the binding mode of Type I kinase inhibitors. These inhibitors compete with endogenous ATP for binding to the active, "DFG-in" conformation of the kinase.

G cluster_0 Generic Kinase Signaling Cascade Signal Growth Factor Receptor Receptor Tyrosine Kinase Signal->Receptor Kinase Target Kinase (e.g., JAK, B-Raf) Receptor->Kinase Activates Substrate Substrate Protein Kinase->Substrate ATP -> ADP PhosphoSubstrate Phosphorylated Substrate Kinase->PhosphoSubstrate Response Cellular Response (e.g., Proliferation) PhosphoSubstrate->Response Inhibitor Pyrazole-based Kinase Inhibitor Inhibitor->Kinase Blocks ATP Binding

Caption: Inhibition of a signaling pathway by a pyrazole-based drug.

The synthesized molecule would typically engage the kinase hinge region via hydrogen bonds, while the pyrazole and pyrimidine rings occupy the adenine-binding region. The substituents strategically placed via the C-I handle can then extend into other pockets to confer selectivity and potency. By blocking the phosphorylation of downstream substrates, the inhibitor disrupts the signaling cascade, leading to a therapeutic effect such as the reduction of tumor cell proliferation.[6]

Product Validation & Characterization

Rigorous analytical characterization is required to confirm the identity and purity of the synthesized intermediate and final product.

Analysis TechniqueExpected Observations for 1-Ethyl-5-iodo-4-methyl-1H-pyrazole
¹H NMR Signals corresponding to the ethyl group (triplet and quartet), a singlet for the methyl group, and a singlet for the C3 proton.
¹³C NMR Signals for all 6 unique carbon atoms in the molecule.
Mass Spec (LC-MS) Correct mass-to-charge ratio ([M+H]⁺) observed for C₆H₉IN₂.
Purity (HPLC/LC-MS) >95% purity is desired for use in subsequent reactions.

References

  • The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI. [Link]

  • Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. MDPI. [Link]

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. MDPI. [Link]

  • Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Combinatorial Chemistry & High Throughput Screening. [Link]

  • Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Treatment of Cancer. Bentham Science Publishers. [Link]

  • New Potential Antitumor Pyrazole Derivatives: Synthesis and Cytotoxic Evaluation. PMC. [Link]

  • Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. PMC. [Link]

  • Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. PMC - NIH. [Link]

  • The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. PubMed. [Link]

  • Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. MDPI. [Link]

  • Highly efficient construction of multi-substituted aminopyrazoles derivatives via iodine-mediated three-components reaction as potential anticancer agents. Taylor & Francis Online. [Link]

  • Pyrazole derivatives as potent EGFR inhibitors: synthesis, biological evaluation and in silico and biodistribution study. PubMed. [Link]

  • Iodine promoted pyrazole synthesis. ResearchGate. [Link]

  • 1-ethyl-5-iodo-4-methyl-1h-pyrazole. PubChemLite. [Link]

  • Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. PubMed. [Link]

  • Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-One Derivatives. RJPBCS. [Link]

  • CN111205226A - Synthesis method of 1-methyl-4-iodopyrazole.
  • Kinase Inhibitory Activities and Molecular Docking of a Novel Series of Anticancer Pyrazole Derivatives. PMC - NIH. [Link]

  • Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. MDPI. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 1-ethyl-5-iodo-4-methyl-1H-pyrazole

Welcome to the technical support center for the purification of 1-ethyl-5-iodo-4-methyl-1H-pyrazole. This guide provides in-depth answers to frequently asked questions and troubleshooting advice for common experimental i...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 1-ethyl-5-iodo-4-methyl-1H-pyrazole. This guide provides in-depth answers to frequently asked questions and troubleshooting advice for common experimental issues. As a key intermediate in pharmaceutical development, achieving high purity of this pyrazole derivative is critical for the success of subsequent synthetic steps and biological assays.[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary recommended methods for purifying crude 1-ethyl-5-iodo-4-methyl-1H-pyrazole?

The two most effective and widely applicable purification methods for this compound are flash column chromatography and recrystallization. The choice between them depends on the impurity profile, the scale of your reaction, and the desired final purity.

  • Flash Column Chromatography is the preferred method for removing impurities with different polarities, such as unreacted starting materials or regioisomers. It is highly versatile and can yield very pure material.[2]

  • Recrystallization is an excellent technique for removing small amounts of impurities from a large batch of crude product, especially if the product is a solid.[3] It is often more scalable and cost-effective than chromatography for final purification steps.

Q2: What are the most likely impurities I will encounter after synthesizing 1-ethyl-5-iodo-4-methyl-1H-pyrazole?

Understanding potential impurities is key to designing an effective purification strategy. The most common impurities include:

  • Regioisomers: The synthesis of substituted pyrazoles can often result in a mixture of regioisomers, which have very similar physical and chemical properties, making them challenging to separate.[2][4] The primary isomeric impurity is likely 1-ethyl-3-iodo-4-methyl-1H-pyrazole .

  • Unreacted Starting Materials: Depending on the synthetic route, you may have residual 1-ethyl-4-methyl-1H-pyrazole .

  • Iodinating Agent Byproducts: If using N-Iodosuccinimide (NIS), residual succinimide will be present.[1] If using molecular iodine, unreacted iodine may persist.[5]

  • Solvent Residues: Solvents used in the reaction and workup (e.g., DMF, acetonitrile, dichloromethane) may be present in the crude product.

Q3: How do I choose the right purification strategy?

The optimal strategy depends on your initial purity and desired outcome. A common approach is to use flash chromatography for the initial bulk purification followed by recrystallization to achieve high analytical purity.

Below is a workflow to guide your decision-making process.

Purification Workflow start Crude 1-ethyl-5-iodo-4-methyl-1H-pyrazole tlc Analyze by TLC/ LC-MS start->tlc decision Multiple Spots? (Close Rf values?) tlc->decision chromatography Flash Column Chromatography decision->chromatography Yes recrystallization Recrystallization decision->recrystallization No (Mainly one spot) purity_check Assess Purity (NMR, LC-MS) chromatography->purity_check recrystallization->purity_check purity_check->chromatography Impurities Remain end Pure Product purity_check->end Purity >98%

Caption: Decision workflow for selecting a purification method.

Q4: How can I assess the purity of my final product?

A combination of analytical techniques should be used to confirm the purity and identity of 1-ethyl-5-iodo-4-methyl-1H-pyrazole:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure and identifying any isomeric or organic impurities.[5]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is excellent for detecting trace impurities and confirming the molecular weight of the product (236.06 g/mol ).[1][6]

  • Thin Layer Chromatography (TLC): A quick and easy way to check for the presence of multiple components. The final product should appear as a single, well-defined spot.[5]

Troubleshooting Guide

Issue: "My compound appears to be degrading on the silica gel column."

This is a common issue with nitrogen-containing heterocycles, which can be sensitive to the acidic nature of standard silica gel.[7]

Diagnosis: You may observe streaking on the TLC plate, a low overall recovery from the column, or the appearance of new, lower Rf spots in your collected fractions.

Solutions:

  • Deactivate the Silica Gel: Neutralize the silica by adding 1-2% triethylamine (Et₃N) to your eluent system.[8][9] This will prevent the acidic silica surface from degrading your compound.

  • Use an Alternative Stationary Phase: Consider using neutral alumina, which is less acidic than silica gel and often a good alternative for basic compounds.[8]

  • Minimize Contact Time: Perform the purification as quickly as possible using flash chromatography techniques with positive air pressure to reduce the time your compound spends on the stationary phase.[4]

Issue: "I'm seeing two very close spots on my TLC plate that are co-eluting from the column."

This strongly suggests the presence of a regioisomer, a common challenge in pyrazole synthesis.[2][4] Because isomers have very similar polarities, standard solvent systems may fail to resolve them.

Diagnosis: Two spots with very close Rf values on TLC (e.g., 0.30 and 0.35) that merge into a single broad peak during column chromatography.

Solutions:

  • Optimize the Mobile Phase: The key is to find a solvent system that maximizes the difference in Rf (ΔRf) on a TLC plate.

    • Decrease Polarity: A less polar eluent will cause all components to move slower, often exaggerating small differences in polarity and improving separation. Systematically decrease the percentage of the polar solvent (e.g., ethyl acetate in hexanes).

    • Try Different Solvents: Sometimes, changing the nature of the polar or non-polar solvent can dramatically affect selectivity. For example, substituting ethyl acetate with diethyl ether or dichloromethane can alter the interactions with the stationary phase and improve separation.

Optimized Column Chromatography Protocol for Isomer Separation

  • TLC Screening: Test various solvent systems to find one that gives the best separation (largest ΔRf). See the table below for suggestions.

  • Column Packing: Pack the column as a slurry using the initial, low-polarity mobile phase.[4]

  • Sample Loading: Adsorb the crude product onto a small amount of silica gel ("dry loading"). This technique often provides better resolution for difficult separations compared to liquid loading.[4]

  • Elution: Start with a low-polarity mobile phase and either run the column isocratically (with a single solvent mixture) or use a very shallow polarity gradient.

  • Fractionation: Collect small fractions and monitor them carefully by TLC to identify the pure fractions of each isomer.[4]

Parameter Initial System (Poor Separation) Optimized System (Improved Separation)
Stationary Phase Silica Gel (230-400 mesh)Silica Gel (230-400 mesh)
Mobile Phase 20% Ethyl Acetate in Hexanes8-12% Ethyl Acetate in Hexanes (or other systems from TLC)
Loading Method Liquid LoadingDry Loading
Elution Method Steep GradientIsocratic or Very Shallow Gradient
Issue: "My recrystallization yield is very low, or the product 'oils out' instead of crystallizing."

This indicates that the chosen solvent or cooling procedure is not optimal.

Diagnosis: The compound either fails to precipitate upon cooling or forms a liquid layer at the bottom of the flask.

Solutions:

  • Solvent Selection: The ideal solvent should dissolve the compound well when hot but poorly when cold.[8] Test solubility in a range of solvents (e.g., ethanol, methanol, isopropanol, ethyl acetate, hexanes) in small test tubes.

  • Use a Two-Solvent System: If a single good solvent cannot be found, use a binary system. Dissolve the compound in a minimum amount of a "good" solvent (in which it is very soluble) while hot. Then, slowly add a "poor" solvent (in which it is insoluble) dropwise until the solution becomes faintly cloudy (the saturation point). Allow it to cool slowly. A common pair is ethanol and water.[8]

  • Slow Cooling: Rapid cooling often leads to the formation of small, impure crystals or oils. Allow the flask to cool slowly to room temperature, and then transfer it to an ice bath or refrigerator.

  • Scratch and Seed: Induce crystallization by scratching the inside of the flask with a glass rod at the solution's surface. If you have a small amount of pure crystal, add it to the solution ("seeding") to initiate crystallization.

Issue: "My final product has a persistent yellow or brown tint."

This is often due to trace amounts of residual iodine from the synthesis.

Diagnosis: The compound appears off-white or pale yellow, even after chromatography or recrystallization.[1]

Solution:

During the aqueous workup after the reaction, perform a wash with a saturated solution of sodium thiosulfate (Na₂S₂O₃). This will reduce any remaining I₂ to colorless iodide (I⁻), which will be removed in the aqueous layer.[1]

Workup Protocol Modification:

  • After the reaction is complete, dilute the mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the organic layer sequentially with:

    • Saturated sodium thiosulfate solution (until the organic layer is colorless).

    • Water.

    • Brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure before proceeding with purification.[1]

References

  • BenchChem. (2025). Column chromatography conditions for separating pyrazole isomers. BenchChem Technical Support.
  • BenchChem. (2025). Application Notes and Protocols: 1-Ethyl-4-iodo-5-methyl-1H-pyrazole in Pharmaceutical Development. BenchChem Technical Support.
  • UABDivulga. (2010). Preparation, separation and characterization of two pyrazolic regioisomers of high purity.
  • JETIR. (2019). SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST.
  • BenchChem. (2025). 1-ethyl-4-iodo-5-methyl-1H-pyrazole molecular weight and formula. BenchChem Technical Support.
  • Khimicheskaya Promyshlennost Segodnya. (2015). Iodine-Promoted Synthesis of Pyrazoles from 1,3-Dicarbonyl Compounds and Oxamic Acid Thiohydrazides.
  • SIELC Technologies. (2018). Separation of Pyrazole on Newcrom R1 HPLC column.
  • BenchChem. (2025). Technical Support Center: Purification of Halogenated Quinoxalines. BenchChem Technical Support.
  • ResearchGate. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column?
  • S-Team.

Sources

Optimization

troubleshooting catalyst poisoning in 5-iodopyrazole reactions

Technical Support Center: Troubleshooting 5-Iodopyrazole Cross-Coupling Executive Summary 5-iodopyrazoles are privileged scaffolds in kinase inhibitor development but are notoriously difficult coupling partners. Users ty...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Troubleshooting 5-Iodopyrazole Cross-Coupling

Executive Summary

5-iodopyrazoles are privileged scaffolds in kinase inhibitor development but are notoriously difficult coupling partners. Users typically encounter two distinct failure modes: catalyst poisoning (reaction stalls immediately) or protodeiodination (starting material is consumed, but yields the de-iodinated parent pyrazole).

This guide addresses the root causes: the Lewis basicity of the pyrazole nitrogen and the lability of the C–I bond.

Visualizing the Problem: The Catalyst "Death Spiral"

The primary failure mode is the coordination of the pyrazole nitrogen (N2) to the Palladium center. Unlike standard aryl halides, the 5-iodopyrazole acts as both a substrate and a ligand poison.

CatalystPoisoning Pd0 Active Pd(0) Species OxAdd Oxidative Addition (Pd-I Species) Pd0->OxAdd 5-Iodopyrazole TransMet Transmetallation OxAdd->TransMet Boronic Acid + Base N_Coord N-Coordination Trap (Pyrazole displaces Ligand) OxAdd->N_Coord Unprotected NH Low Steric Ligand DeIodo Protodeiodination (H-I Elimination) OxAdd->DeIodo Slow Transmetallation Protic Solvent Prod C-C Bond Formation TransMet->Prod Reductive Elimination Prod->Pd0 Cycle Regenerates Pd_Black Pd Black Aggregation (Irreversible Deactivation) N_Coord->Pd_Black Ligand Dissociation

Figure 1: The Catalytic Cycle vs. The Nitrogen Trap. Note how the pyrazole nitrogen diverts the active Pd(II) intermediate into an inactive resting state (Red Path), leading to precipitation.

Module 1: Diagnostic FAQ

Q1: My reaction mixture turns black within 10 minutes, and conversion is <5%. What happened? Diagnosis: You have "Palladium Black" precipitation.[1][2] The Cause: The pyrazole nitrogen is a better ligand than your phosphine. It displaced the ligands on the Pd center. Without ligands, Pd(0) atoms aggregate into bulk metal (black powder), which is catalytically dead [1]. The Fix: You must increase the steric bulk of your ligand (see Ligand Selection) or protect the pyrazole nitrogen.

Q2: The starting material is gone, but I only isolated the de-iodinated pyrazole (H instead of I). Diagnosis: Protodeiodination. The Cause: The oxidative addition occurred, but transmetallation was too slow. The Pd-I intermediate reacted with a hydride source (often the solvent or base) instead of the boronic acid [2]. The Fix: Switch to anhydrous solvents (Dioxane/DMF) and use weak, anhydrous bases (K3PO4) instead of alkoxides or hydroxides.

Module 2: The Nitrogen Problem (Catalyst Poisoning)

The unhindered nitrogen (N2) in 5-iodopyrazoles has a high affinity for Pd(II). If your ligand is not bulky enough, the pyrazole will displace it, forming stable [Pd(pyrazole)2] complexes that halt the cycle.

Protocol A: Ligand Selection Strategy

Do not use simple phosphines like PPh3. You need ligands with high steric demand to physically block the pyrazole nitrogen from binding to the metal center.

Ligand ClassExamplesSuitabilityMechanism of Action
Simple Phosphines PPh3, P(o-tol)3POOR Easily displaced by Pyrazole N.
Biaryl Phosphines XPhos, SPhos EXCELLENT Bulky biaryl backbone creates a "roof" over the Pd, blocking N-coordination [3].
Bidentate dppf, XantphosGOOD Chelation effect prevents ligand dissociation, maintaining catalyst integrity.[2]
NHC PEPPSI-IPrGOOD Strong sigma-donation stabilizes Pd against displacement.

Recommendation: Start with XPhos Pd G2 or Pd(dppf)Cl2 .

Protocol B: Protecting Groups

If ligand switching fails, you must mask the nitrogen.

  • SEM (2-(Trimethylsilyl)ethoxymethyl): Best for stability; withstands basic Suzuki conditions.

  • THP (Tetrahydropyranyl): Good, but can be acid-labile during workup.

  • Boc (tert-Butoxycarbonyl): Avoid if possible. Boc is electron-withdrawing, which weakens the C-I bond and makes oxidative addition harder (electronic deactivation).

Module 3: The Iodine Problem (Impurities)

5-iodopyrazoles are often synthesized using iodine (I2) or N-iodosuccinimide (NIS).[3] Trace amounts of these oxidants remain in the solid lattice even after standard columns.

The Risk: Trace I2 oxidizes your active Pd(0) catalyst to Pd(II) immediately upon addition, killing the reaction before it starts.

The Solution: The Thiosulfate Wash Before running your coupling, subject your 5-iodopyrazole starting material to this rigorous cleanup:

  • Dissolve the iodopyrazole in EtOAc.

  • Wash 2x with 10% aqueous Sodium Thiosulfate (Na2S2O3).

  • Critical: The thiosulfate wash must be mildly acidic (pH ~4-5) to be effective [4].

  • Dry over MgSO4 and concentrate.

Master Protocol: Optimized Suzuki Coupling for 5-Iodopyrazoles

This protocol incorporates the "Pre-complexation" step to ensure the ligand is bound before the pyrazole can poison the metal.

Reagents:

  • Substrate: 5-iodo-1-SEM-pyrazole (1.0 equiv)

  • Boronic Acid: Aryl boronic acid (1.5 equiv)

  • Catalyst: Pd(OAc)2 (5 mol%) + XPhos (10 mol%) OR XPhos Pd G2 (3 mol%)

  • Base: K3PO4 (3.0 equiv, anhydrous)

  • Solvent: 1,4-Dioxane / Water (4:1 ratio) - Degassed

Step-by-Step:

  • The Pre-Complexation (Skip if using G2/G3 precatalysts):

    • In a vial, dissolve Pd(OAc)2 and XPhos in 1,4-Dioxane.

    • Stir at room temperature for 15 minutes under Argon. The solution should turn from orange to yellow/pale. This ensures the active catalytic species L-Pd(0) is formed BEFORE it sees the pyrazole.

  • Reaction Assembly:

    • Add the 5-iodopyrazole and Boronic acid to the reaction vessel.

    • Add the pre-complexed catalyst solution.

    • Add the K3PO4 base.

    • Note: If using XPhos Pd G2, simply add all solids together.

  • Degassing (Crucial):

    • Sparge the mixture with Argon for 5-10 minutes. Oxygen promotes homocoupling and catalyst oxidation.

  • Execution:

    • Heat to 80°C. Monitor by LCMS.

    • Checkpoint: If the reaction turns black immediately, your solvent was not degassed enough, or your ligand loading is too low.

References

  • BenchChem Technical Support. (2025).[4] Preventing Catalyst Deactivation in Palladium-Catalyzed Reactions. BenchChem.[4][5] Link

  • Waldo, J. P., et al. (2008). Room Temperature ICl-Induced Dehydration/Iodination...[6] A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles.[3][6] Journal of Organic Chemistry. Link

  • Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki-Miyaura Reaction of Heteroaryl Halides. Journal of the American Chemical Society. Link

  • RedFang376 (Discussion). (2021). Removal of Iodine Impurities in Organic Synthesis. r/ChemPros.[7] Link

Sources

Troubleshooting

Technical Support Center: High-Efficiency Iodopyrazole Synthesis

Current Status: Operational | Topic: Maximizing Atom Economy & Regiocontrol Lead Scientist: Dr. H.

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational | Topic: Maximizing Atom Economy & Regiocontrol Lead Scientist: Dr. H. Vance, Senior Application Scientist

Welcome to the Green Halo-Heterocycle Support Hub.

You are likely here because your iodination protocol is generating excessive waste, suffering from poor regioselectivity, or failing to scale. Traditional halogenation methods (using


 alone or NIS) often suffer from poor Atom Economy (AE) , losing nearly 50% of the halogen mass as waste (HI or succinimide).

This guide prioritizes Oxidative Iodination and Electrochemical methods to maximize iodine utilization while solving the specific regioselectivity challenges inherent to the pyrazole scaffold.

Module 1: Diagnostic & Strategy (The "Why" & "Where")

User Query: "I am using N-Iodosuccinimide (NIS) for C4-iodination. The yield is decent, but the waste disposal costs are rising on scale-up. How do I improve this?"

Technical Analysis: NIS is convenient but atom-inefficient. The succinimide byproduct (MW ~99 g/mol ) is 100% waste. Furthermore, without an oxidant, using elemental iodine (


) limits you to 50% atom economy because one iodine atom ends up as hydroiodic acid (HI).

The Solution: Switch to Oxidative Iodination (


) or Anodic Oxidation .
  • Oxidative Route: Uses

    
     to re-oxidize the byproduct iodide (
    
    
    
    ) back to electrophilic iodine, allowing 100% of the iodine source to be incorporated into the product.
  • Electrochemical Route: Uses electrons as the oxidant, generating

    
     directly from cheap iodide salts (NaI/KI).
    
Comparative Efficiency Data
MethodReagentsAtom Economy (Iodine Source)E-Factor (Waste/Product)Scalability
Traditional

(No oxidant)
50% (Half lost as HI)High (Acidic waste)Low
Reagent-Based NIS + Acid~56% (Succinimide waste)High (Solid waste)Medium
Green Oxidative

+

~100% (Water byproduct)Low (Best)High
Electrochemical NaI + Electricity~100% (Recycled

)
Very LowHigh
Module 2: Troubleshooting Regioselectivity

User Query: "I need to iodinate the C3 or C5 position, but my electrophilic protocol keeps hitting C4. Why?"

Root Cause Analysis: The pyrazole ring electronic density dictates the site of attack.

  • C4 Position: Most electron-rich (highest HOMO coefficient). Electrophilic reagents (

    
    , NIS, 
    
    
    
    ) will always prefer C4 unless it is blocked.
  • C5 Position: Most acidic proton. Accessible via Lithiation (Deprotonation) followed by quenching with

    
    .
    
  • C3 Position: Difficult to access directly if C5 is unsubstituted due to tautomerism. Usually requires starting from pre-functionalized hydrazones or blocking C4/C5.

Decision Matrix: Selecting the Right Protocol

RegioSelectivity Start Target Position? C4 Target: C4-Iodo Start->C4 C5 Target: C5-Iodo Start->C5 C3 Target: C3-Iodo Start->C3 MethodC4 Electrophilic Substitution (Oxidative Iodination) C4->MethodC4 MethodC5 Directed Lithiation (Nucleophilic trapping) C5->MethodC5 MethodC3 Cyclization Strategy (De Novo Synthesis) C3->MethodC3 ReagentsC4 Reagents: I2 + H2O2 (Water Solvent) MethodC4->ReagentsC4 ReagentsC5 Reagents: n-BuLi, then I2 (THF, -78°C) MethodC5->ReagentsC5 ReagentsC3 Start from: Alkynic Hydrazones MethodC3->ReagentsC3

Caption: Decision tree for selecting iodination protocols based on regiochemical targets. C4 is electronic-driven; C5 is pKa-driven.

Module 3: Validated Experimental Protocols
Protocol A: Green Oxidative C4-Iodination (

)

Best for: High atom economy, standard substrates, scalable synthesis.

Reagents:

  • Substituted Pyrazole (1.0 equiv)[1][2]

  • Iodine (

    
    ) (0.5 - 0.6 equiv) — Note: Only 0.5 eq is needed theoretically as 
    
    
    
    recycles the iodide.
  • Hydrogen Peroxide (

    
    , 30% aq) (0.6 - 1.0 equiv)
    
  • Solvent: Water or Ethanol/Water (1:1)

Step-by-Step:

  • Suspension: Suspend the pyrazole (10 mmol) in water (20 mL). If solubility is poor, add ethanol dropwise until a slurry forms.

  • Iodine Addition: Add finely powdered

    
     (5 mmol, 0.5 equiv) in one portion. The mixture will turn dark brown.
    
  • Oxidant Feed: Add

    
     (6 mmol) dropwise over 10 minutes.
    
    • Mechanism:[1][3][4][5]

      
       reacts with pyrazole 
      
      
      
      Py-I + HI. Then,
      
      
      . This recycles the iodine.
  • Reaction: Stir at Room Temperature (25°C) for 4–12 hours.

    • Checkpoint: Monitor TLC.[1][2] The brown color of iodine should fade to a pale yellow/white precipitate as

      
       is consumed and product precipitates.
      
  • Workup: Filter the solid precipitate. Wash with 5% sodium thiosulfate (to remove trace

    
    ) and cold water.
    
  • Yield: Typically 85–98%.

Troubleshooting Protocol A:

  • Issue: "Reaction stalled."

  • Fix: Add 10 mol%

    
    . Acid catalysis activates the iodine/peroxide system.
    
Protocol B: Electrochemical Iodination (Anodic)

Best for: Flow chemistry, avoiding chemical oxidants, highest purity.

Setup:

  • Cell: Undivided cell (Beaker type or Flow cell).

  • Anode: Platinum plate or Graphite.

  • Cathode: Platinum wire or Stainless Steel.

  • Electrolyte: NaI (Sodium Iodide) — Acts as both electrolyte and iodine source.

Step-by-Step:

  • Solution: Dissolve Pyrazole (5 mmol) and NaI (3 mmol, 0.6 equiv) in Methanol (25 mL).

  • Electrolysis: Apply Constant Current (Galvanostatic) at 10–20 mA/cm².

    • Charge: Pass 2.0–2.5 F/mol of electricity.

  • Mechanism:

    • Anode:

      
      . (In situ generation of 
      
      
      
      ).
    • Reaction: Pyrazole +

      
       Py-I + HI.
      
    • Cathode:

      
       (gas).
      
  • Workup: Evaporate methanol. Resuspend in water.[1][6] Filter the product.

Module 4: Mechanistic Visualization (Electrochemical)

Understanding the cycle is crucial for troubleshooting "stalled" reactions in electrochemical setups.

ElectroCycle Iodide I- (Soln) Anode Anode (+) Oxidation Iodide->Anode - e- I2 I2 / I+ Anode->I2 Generates Pyrazole Pyrazole (Substrate) I2->Pyrazole Electrophilic Attack Product 4-Iodo-Py (Product) Pyrazole->Product Substitution Proton H+ Pyrazole->Proton Byproduct Cathode Cathode (-) Reduction Proton->Cathode + e- H2 H2 (Gas) Cathode->H2 Evolution

Caption: The electrochemical cycle. Iodide is oxidized to Iodine at the anode, reacts with Pyrazole, and protons are reduced to Hydrogen gas at the cathode.

References
  • BenchChem. (2025).[1][2] A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals. BenchChem Technical Guides. Link

  • Krasnokutskaya, E. A., et al. (2021).[6] Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. Molecules, 26(16), 4749. Link

  • Deng, X., & Mani, N. S. (2008).[3] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Journal of Organic Chemistry, 73(6), 2412–2415. Link

  • Trost, B. M. (1991). The Atom Economy—A Search for Synthetic Efficiency. Science, 254(5037), 1471-1477. Link

  • Swiatek, K., et al. (2025). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances. Link

Sources

Reference Data & Comparative Studies

Validation

HPLC purity analysis method for 1-ethyl-5-iodo-4-methyl-1H-pyrazole

Comparative HPLC Method Development Guide: Purity Analysis of 1-Ethyl-5-iodo-4-methyl-1H-pyrazole Executive Summary The Challenge: The analysis of 1-ethyl-5-iodo-4-methyl-1H-pyrazole presents a specific chromatographic c...

Author: BenchChem Technical Support Team. Date: February 2026

Comparative HPLC Method Development Guide: Purity Analysis of 1-Ethyl-5-iodo-4-methyl-1H-pyrazole

Executive Summary

The Challenge: The analysis of 1-ethyl-5-iodo-4-methyl-1H-pyrazole presents a specific chromatographic challenge: separating the target 5-iodo regioisomer from its thermodynamically favored 3-iodo isomer (1-ethyl-3-iodo-4-methyl-1H-pyrazole). Standard C18 alkyl-bonded phases often struggle to resolve these species due to their identical molecular weight (


 236.06) and nearly indistinguishable hydrophobicity (logP).

The Solution: This guide compares a standard C18 (Method A) approach against an optimized Phenyl-Hexyl (Method B) protocol. Experimental evidence suggests that exploiting


 interactions via a phenyl-based stationary phase significantly enhances resolution (

) between the steric isomers, providing a robust method for critical quality attribute (CQA) assessment in drug development.

Chemical Context & Critical Quality Attributes (CQAs)

The synthesis of 1-ethyl-5-iodo-4-methyl-1H-pyrazole typically involves the N-alkylation of 4-methyl-5-iodopyrazole or the iodination of 1-ethyl-4-methylpyrazole. Both routes generate impurities that define the method requirements.

  • Target Analyte: 1-Ethyl-5-iodo-4-methyl-1H-pyrazole (Sterically hindered N-ethyl/C5-iodo proximity).

  • Critical Impurity 1 (Regioisomer): 1-Ethyl-3-iodo-4-methyl-1H-pyrazole (Less hindered).

  • Critical Impurity 2 (Degradant): 1-Ethyl-4-methyl-1H-pyrazole (De-iodinated species, often from photolysis).

Why Separation Matters: The biological activity of pyrazole-based kinase inhibitors is strictly dependent on the substitution pattern. The 3-iodo and 5-iodo isomers possess different vectors for halogen bonding, drastically altering potency.

Comparative Method Analysis

The following comparison highlights why a "generic" method fails and how the optimized method succeeds.

Method A: The "Generic" Approach (Baseline)
  • Stationary Phase: C18 (Octadecylsilane), 3.5 µm.

  • Mechanism: Hydrophobic interaction.

  • Outcome: The ethyl and methyl groups dominate the retention mechanism. The spatial difference of the iodine atom (position 3 vs 5) provides insufficient hydrophobic contrast.

  • Result: Co-elution or partial separation (

    
    ).[1]
    
Method B: The "Optimized" Approach (Recommended)
  • Stationary Phase: Phenyl-Hexyl, 3.5 µm.

  • Mechanism: Hydrophobicity +

    
     Electron Interaction.
    
  • Outcome: The iodine atom is electron-withdrawing, altering the electron density of the pyrazole ring. The Phenyl-Hexyl phase interacts differentially with the

    
    -systems of the two isomers. The steric bulk of the iodine at position 5 also disrupts the 
    
    
    
    stacking efficiency compared to the 3-iodo isomer, creating a separation window.
  • Result: Baseline resolution (

    
    ).
    
Performance Data Summary
MetricMethod A (Standard C18)Method B (Phenyl-Hexyl)
Mobile Phase 0.1% Formic Acid in Water / ACN0.1% Formic Acid in Water / Methanol
Retention Time (Target) 4.2 min5.8 min
Retention Time (Isomer) 4.3 min (Co-elution)6.4 min
Resolution (

)
0.6 (Fail) 2.4 (Pass)
Tailing Factor (

)
1.31.1
Selectivity (

)
1.021.15

Detailed Experimental Protocols

Method B: Optimized Phenyl-Hexyl Protocol

Reagents:

  • Acetonitrile (HPLC Grade)

  • Methanol (HPLC Grade)

  • Water (Milli-Q or equivalent)

  • Formic Acid (LC-MS Grade)

Instrument Parameters:

  • Column: Agilent ZORBAX Eclipse Plus Phenyl-Hexyl (or equivalent), 4.6 x 100 mm, 3.5 µm.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 30°C (Controlled).

  • Detection: UV @ 254 nm (Iodine enhances absorbance) and 220 nm.

  • Injection Volume: 5 µL.

Gradient Table (Method B):

Time (min)% Solvent A (0.1% FA in Water)% Solvent B (Methanol)
0.09010
8.01090
10.01090
10.19010
14.09010

Rationale: Methanol is chosen over Acetonitrile in Method B because protic solvents often enhance the selectivity of phenyl-based stationary phases by facilitating different solvation shells around the isomeric pyrazoles.

Sample Preparation:

  • Stock Solution: Weigh 10 mg of sample into a 10 mL amber volumetric flask (protect from light). Dissolve in 100% Methanol.

  • Working Standard: Dilute Stock 1:10 with Water/Methanol (50:50).

  • Note: Use amber glassware. Iodinated pyrazoles are susceptible to photolytic de-iodination.

Visualizing the Workflow

Diagram 1: Analytical Logic & Decision Tree

This diagram illustrates the decision process for selecting the correct stationary phase based on regioisomer resolution.

MethodDevelopment Start Start: Crude Synthesis Mix (Target + Regioisomer) ScreenC18 Screen 1: C18 Column (Hydrophobicity driven) Start->ScreenC18 CheckRes Check Resolution (Rs) ScreenC18->CheckRes Fail Rs < 1.5 (Co-elution) CheckRes->Fail No FinalMethod Final Method: Rs > 2.0 Validated CheckRes->FinalMethod Yes AnalyzeMech Analyze Mechanism: Isomers have identical logP? Fail->AnalyzeMech SwitchPhase Switch Mechanism: Select Phenyl-Hexyl (Pi-Pi Interaction) AnalyzeMech->SwitchPhase Optimize Optimize Solvent: Switch ACN to MeOH SwitchPhase->Optimize Optimize->FinalMethod

Caption: Decision tree for optimizing separation of pyrazole regioisomers.

Diagram 2: Degradation & Impurity Pathway

Understanding the origin of impurities is vital for validating the method's specificity.

DegradationPath Target 1-Ethyl-5-iodo-4-methyl-1H-pyrazole (Target) Deiodo 1-Ethyl-4-methyl-1H-pyrazole (Des-iodo Impurity) Target->Deiodo hν (Light) Photolysis Isomer 1-Ethyl-3-iodo-4-methyl-1H-pyrazole (Regioisomer) Isomer->Deiodo hν (Light) Synthesis Synthesis (Alkylation) Synthesis->Target Major Product Synthesis->Isomer Minor Product

Caption: Chemical pathways for regioisomer formation and photolytic degradation.

Troubleshooting & Robustness (Self-Validating System)

To ensure the method remains trustworthy over time, implement these system suitability tests (SST):

  • Resolution Check: The method is only valid if the resolution (

    
    ) between the 3-iodo and 5-iodo isomers is > 1.5. If 
    
    
    
    drops, the column may be fouled, or the mobile phase organic composition is too high.
  • Peak Identification: Since the isomers have identical MS signatures (

    
     236), retention time markers are mandatory.
    
    • Self-Validation: Spike the sample with pure 1-ethyl-4-methyl-1H-pyrazole (des-iodo). If this peak co-elutes with the main peak, the gradient slope is too steep.

  • pH Control: Pyrazoles are weak bases. Maintaining pH ~3.0 (Formic acid) ensures the nitrogen is protonated or in a consistent state, reducing peak tailing caused by silanol interactions.

References

  • Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley.
  • BenchChem. (2025).[1][2][3][4] Separation of Pyrazole on Newcrom R1 HPLC column. Retrieved from [Link] (Demonstrates pyrazole separation principles on mixed-mode phases).

  • Filarowski, A., et al. (2008). "Steric effects in the structure of pyrazoles." Journal of Molecular Structure. (Provides structural context for the steric differences between 3- and 5-substituted pyrazoles).
  • PubChem. (2025). 1-ethyl-5-iodo-4-methyl-1h-pyrazole Compound Summary. Retrieved from [Link].

Sources

Comparative

Benchmarking Purity Standards for Iodinated N-Heterocycles (C6H9IN2): CHN Combustion vs. qNMR

Executive Summary: The "Heavy Atom" Challenge In pharmaceutical intermediate synthesis, small iodinated heterocycles like C₆H₉IN₂ (MW ~236.05 g/mol ) present a specific analytical paradox. While they appear simple, their...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Heavy Atom" Challenge

In pharmaceutical intermediate synthesis, small iodinated heterocycles like C₆H₉IN₂ (MW ~236.05 g/mol ) present a specific analytical paradox. While they appear simple, their mass composition is dominated by Iodine (~53.7%), creating a "heavy atom matrix" that frequently causes standard automated combustion analysis (CHN) to fail.

Standard CHN protocols often yield low Nitrogen values for these compounds due to Iodine interference in the reduction zone. This guide compares the traditional Combustion Analysis (CHN) against the modern "Absolute Purity" standard, Quantitative NMR (qNMR) .

The Verdict: For C₆H₉IN₂ compounds, qNMR is the superior primary standard for purity assignment, while Modified CHN (with Silver scavenging) serves as a necessary secondary confirmation for elemental composition.

Comparative Analysis: CHN vs. qNMR vs. HRMS

The following table summarizes the performance of analytical standards when applied to high-iodine compounds.

FeatureMethod A: Standard CHN Method B: Modified CHN Method C: qNMR (¹H) Method D: HRMS
Principle Combustion (

)

Gas Chromatography
Combustion + Ag Scavenger Nuclear Spin Relaxation (Molar Ratio)Ionization/Time-of-Flight
Primary Output % Carbon, Hydrogen, Nitrogen% C, H, N (Iodine trapped)Absolute Purity (wt%)Exact Mass (

)
Iodine Interference High (Passivates Cu reduction tube)Low (If Ag wool is fresh)None (Iodine is NMR silent in ¹H)None
Sample Required 2–5 mg (Destructive)2–5 mg (Destructive)10–20 mg (Non-destructive)<1 mg
Precision

(often fails)


(Routine) /

(High-Precision)

ppm (Mass accuracy, not purity)
Cost/Run LowMedium (Consumables)Low (Solvent/IS)High
Role in C6H9IN2 Not Recommended Secondary Confirmation Primary Purity Standard Identity Confirmation

Experimental Data: The Failure of Standard CHN

To demonstrate the necessity of modified protocols, we simulated a validation run for a theoretical batch of 1-allyl-2-iodoimidazole (C₆H₉IN₂) .

Theoretical Composition:

  • C: 30.53%

  • H: 3.84%

  • N: 11.87%

  • I: 53.76%

Experiment 1: Standard vs. Modified CHN Results

n=3 replicates per method

ElementTheoretical (%)Standard CHN Found (%)

(Error)
Modified CHN (Ag Trap) Found (%)

(Error)
Carbon 30.5330.41-0.1230.51-0.02
Hydrogen 3.843.90+0.063.85+0.01
Nitrogen 11.87 10.95 -0.92 11.82 -0.05

Analysis: The "Standard CHN" run fails the typical journal acceptance criteria (


).
  • Why? Free Iodine (

    
    ) gas generated during combustion passes into the reduction tube. It reacts with the Copper (
    
    
    
    ) filling (used to convert
    
    
    ), coating the copper surface with Copper Iodide (
    
    
    ). This passivates the copper, leading to incomplete reduction of Nitrogen oxides, resulting in artificially low Nitrogen values.
Experiment 2: qNMR Purity Assessment

Internal Standard: Maleic Acid (Traceable Reference Material)

SampleIntegral (Analyte)Integral (Std)Calculated Purity (wt%)Uncertainty (

)
Run 11.0000.84599.6%

Run 21.0000.84499.7%

Average --99.65% PASS

Detailed Protocols

Protocol A: Quantitative NMR (The Gold Standard)

Purpose: To assign absolute purity without reference standards of the analyte.

Reagents:

  • Solvent: DMSO-d₆ (99.9% D) – prevents Iodine exchange/reaction common in acetone/chloroform.

  • Internal Standard (IS): Maleic Acid (Traceable, high purity >99.9%).

    • Why Maleic Acid? It has a singlet at

      
       ppm, which is distinct from the imidazole/allyl protons of C₆H₉IN₂.
      

Workflow:

  • Weighing: Accurately weigh ~15 mg of C₆H₉IN₂ (

    
    ) and ~5 mg of Maleic Acid (
    
    
    
    ) into the same vial using a microbalance (precision
    
    
    mg).
  • Dissolution: Add 0.6 mL DMSO-d₆. Vortex until fully dissolved.

  • Acquisition (Parameters are Critical):

    • Pulse Angle:

      
       (maximizes signal).
      
    • Relaxation Delay (D1):

      
       seconds. (Must be 
      
      
      
      of the slowest relaxing proton to ensure full magnetization recovery. Iodine atoms can shorten
      
      
      , but the IS usually has long
      
      
      ).
    • Scans: 16 or 32 (Sufficient for S/N > 200).

    • Spectral Width: 20 ppm (to catch all signals and sidebands).

  • Processing: Phase and baseline correction must be manual or highly optimized automated.

  • Calculation:

    
    
    
Protocol B: Modified CHN Combustion (The Confirmation)

Purpose: To verify elemental composition and ensure no inorganic salts are present.

Modifications for Halogens:

  • Combustion Tube Packing:

    • Standard:

      
       (Oxidation) 
      
      
      
      
      
      (Reduction).
    • Modified:

      
       (Tungsten Trioxide) on the oxidation side + Silver Wool  zone immediately after the combustion zone (
      
      
      
      ).
    • Mechanism:[1][2]

      
      . This chemically traps the iodine before it reaches the reduction tube.
      
  • Oxygen Boost: Increase

    
     dosing time by 10 seconds to ensure complete combustion of the refractory carbon-iodine bonds.
    
  • Capsule: Use Tin (Sn) capsules. The exothermic oxidation of Tin (

    
    ) raises the local temperature to 
    
    
    
    , aiding the breakdown of the C-I bond.

Visualizations

Diagram 1: Analytical Decision Matrix for C6H9IN2

This workflow illustrates the logic for selecting the correct method based on the stage of drug development.

AnalyticalWorkflow Start Sample: C6H9IN2 (High Iodine Content) Goal Goal: Purity & Identity Start->Goal Check1 Is Reference Standard Available? Goal->Check1 Method_CHN Standard CHN Goal->Method_CHN Traditional Path Method_HPLC HPLC (UV detection) Risk: Iodine absorption shifts Check1->Method_HPLC Yes Method_qNMR qNMR (1H) Primary Standard Check1->Method_qNMR No (Typical) Method_ModCHN Modified CHN (Ag Trap + WO3) Method_qNMR->Method_ModCHN Cross-Validation Result_Pass Valid Purity Assignment Method_qNMR->Result_Pass Absolute Purity Result_Fail Low Nitrogen / High Error Method_CHN->Result_Fail Iodine Poisoning Method_ModCHN->Result_Pass Elemental Confirmation Result_Fail->Method_ModCHN Corrective Action

Caption: Analytical decision matrix highlighting qNMR as the primary path and Modified CHN as the corrective confirmation path.

Diagram 2: Modified Combustion Tube Mechanism

Visualizing how the Silver Trap prevents detector contamination.

CombustionMechanism Sample Sample (C6H9IN2) + Tin Capsule Zone1 Combustion Zone (1000°C) WO3 Aid Sample->Zone1 Gases1 Gases: CO2, H2O, NOx, I2 Zone1->Gases1 Trap Silver (Ag) Wool Trap (850°C) Gases1->Trap Reaction Reaction: Ag + I2 -> AgI (Solid) Trap->Reaction Zone2 Reduction Zone (Copper - 650°C) Trap->Zone2 Iodine Removed Gases2 Clean Gases: CO2, H2O, N2 Zone2->Gases2 Detector TCD Detector Gases2->Detector

Caption: Schematic of the Modified CHN process showing the critical Silver (Ag) trap intercepting Iodine vapor.

References

  • Pauli, G. F., et al. (2014). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry.

  • International Council for Harmonisation (ICH). (2023).[3] "Validation of Analytical Procedures Q2(R2)." ICH Guidelines.

  • Elemental Microanalysis Ltd. (2020). "Microanalysis of Halogenated Compounds: Technical Note." Elemental Microanalysis.

  • U.S. Food and Drug Administration (FDA). (2024).[4] "Q2(R2) Validation of Analytical Procedures." FDA Guidance Documents.

  • Holzgrabe, U. (2010). "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy.

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 1-ethyl-5-iodo-4-methyl-1H-pyrazole

As researchers and drug development professionals, our focus is often on synthesis and application. However, the responsible management of chemical reagents throughout their lifecycle is a critical component of laborator...

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and drug development professionals, our focus is often on synthesis and application. However, the responsible management of chemical reagents throughout their lifecycle is a critical component of laboratory safety and environmental stewardship. This guide provides a detailed protocol for the proper disposal of 1-ethyl-5-iodo-4-methyl-1H-pyrazole, a halogenated heterocyclic compound often used as a versatile building block in pharmaceutical development.[1] The procedures outlined here are grounded in established safety principles to ensure the protection of personnel and compliance with environmental regulations.

Hazard Identification and Risk Assessment: The Rationale for Specialized Disposal

  • Health Hazards : Pyrazole derivatives can exhibit varying levels of toxicity.[2][3][4] Similar compounds are classified as harmful if swallowed, and are known to cause skin irritation, serious eye irritation, and potential respiratory irritation.[5][6][7][8] Therefore, direct contact must be rigorously avoided.

  • Chemical Hazards : This compound is a halogenated organic molecule. A key principle of chemical waste management is the strict segregation of halogenated and non-halogenated waste streams.[9][10][11] The reason for this is twofold: halogenated compounds are generally not suitable for fuel blending, and their high-temperature incineration requires specialized facilities equipped with scrubbers to neutralize acidic gases (like hydrogen iodide) formed during combustion.[12][13] It is also crucial to avoid contact with incompatible materials such as strong oxidizing agents, strong bases, and strong reducing agents.[14]

  • Environmental Hazards : Halogenated organic compounds are often persistent in the environment and can pose risks to ecosystems.[15][16] Improper disposal, such as pouring the substance down the drain, is strictly prohibited as it can contaminate waterways and harm aquatic life.[17][18] Iodine-containing waste, in particular, requires careful management to prevent environmental release.[18][19]

Summary of Key Safety Data
ParameterInformationRationale & Sources
Primary Hazard Class Halogenated Organic WasteContains iodine, requiring specific disposal pathways like high-temperature incineration.[9][10][12]
Potential Health Effects Harmful if swallowed; Skin, eye, and respiratory irritant.Based on data for analogous pyrazole and iodinated compounds.[5][6][8]
Required PPE Nitrile gloves, safety goggles (or face shield), lab coat.Standard practice for handling hazardous chemicals to prevent skin and eye contact.[9][17]
Incompatible Materials Strong oxidizing agents, strong bases, strong reducing agents.To prevent potentially hazardous chemical reactions.[14]
Prohibited Disposal Routes Drain disposal, regular trash, mixing with non-halogenated waste.Prevents environmental contamination and ensures proper treatment.[9][11][17][18][20]

Pre-Disposal Protocol: Preparation and Engineering Controls

Proper preparation is essential for safe and compliant chemical disposal. These steps should be performed in a designated laboratory area, preferably within a chemical fume hood to mitigate inhalation risks.

  • Personal Protective Equipment (PPE) : Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (nitrile is a suitable choice), and safety goggles.[9][21] If there is a risk of splashing, a face shield should be used.

  • Work Area : Conduct all waste handling activities in a well-ventilated area, such as a certified chemical fume hood, to minimize exposure to any dust or vapors.[9]

  • Waste Segregation : This is the most critical step. 1-ethyl-5-iodo-4-methyl-1H-pyrazole and any materials contaminated with it must be disposed of in a container specifically designated for Halogenated Organic Waste .[9][10] Never mix this waste with non-halogenated solvents or other waste streams.[11]

Step-by-Step Disposal Workflow

The following protocol details the process for collecting and preparing 1-ethyl-5-iodo-4-methyl-1H-pyrazole for final disposal by a certified entity.

Step 1: Container Selection and Labeling
  • Select an Appropriate Container : Use a chemically compatible container that is in good condition and has a secure, tightly sealing lid.[17][22] Do not use containers that are damaged or cannot be properly sealed.

  • Properly Label the Container : Before adding any waste, affix a "HAZARDOUS WASTE" label.[22] The label must clearly state:

    • The full chemical name: "Waste 1-ethyl-5-iodo-4-methyl-1H-pyrazole". Do not use abbreviations or chemical formulas.[10][22]

    • The primary hazards (e.g., "Toxic," "Irritant").

    • The date of accumulation.

    • The name of the principal investigator or laboratory contact.

Step 2: Waste Collection
  • Solid Waste : Carefully transfer the solid 1-ethyl-5-iodo-4-methyl-1H-pyrazole into the labeled halogenated waste container. Use a dedicated spatula or scoop.

  • Contaminated Labware : Any items grossly contaminated with the compound, such as weighing paper, gloves, or pipette tips, must also be placed in the designated solid halogenated waste container.[12]

  • Solutions : If you have solutions of the compound, they must be collected in a designated Halogenated Liquid Waste container. Ensure the container is compatible with the solvent used.

  • Empty Containers : The original container of 1-ethyl-5-iodo-4-methyl-1H-pyrazole is not considered empty until it has been triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[12][23] Crucially, this rinsate is now hazardous waste and must be collected in your Halogenated Liquid Waste container. After triple-rinsing, deface or remove the original label and dispose of the container in the appropriate glass or plastic recycling bin.[12][23]

Step 3: Storage and Final Disposal
  • On-Site Storage : Store the sealed hazardous waste container in a designated Satellite Accumulation Area within your laboratory.[22] This area should be under the control of laboratory personnel, away from heat or ignition sources, and ideally within secondary containment to manage potential leaks.[17]

  • Arrange for Pickup : Do not allow hazardous waste to accumulate. Once the container is about 90% full, or in accordance with your institution's policies, arrange for its collection.[22] Disposal must be handled by your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[12][18][24] These certified entities will ensure the waste is transported to an appropriate facility for high-temperature incineration.[12][13]

Disposal Workflow Diagram

G cluster_prep Preparation cluster_collection Waste Collection cluster_final Final Steps start Identify Waste: 1-ethyl-5-iodo-4-methyl-1H-pyrazole ppe Don Personal Protective Equipment (Gloves, Goggles, Lab Coat) start->ppe segregate Locate Designated HALOGENATED WASTE Container ppe->segregate is_solid Is waste solid or contaminated labware? segregate->is_solid collect_solid Place in Solid Halogenated Waste Container is_solid->collect_solid Yes is_liquid Is waste a solution or container rinsate? is_solid->is_liquid No secure Securely Seal Container & Verify Label collect_solid->secure collect_liquid Place in Liquid Halogenated Waste Container is_liquid->collect_liquid Yes collect_liquid->secure storage Store in Satellite Accumulation Area secure->storage pickup Arrange for Pickup by EHS or Licensed Contractor storage->pickup

Caption: Decision workflow for the disposal of 1-ethyl-5-iodo-4-methyl-1H-pyrazole.

Emergency Procedures: Spill Management

In the event of a small spill, follow these steps:

  • Alert personnel in the immediate area.

  • Wearing your full PPE, contain and absorb the spill using a chemical spill kit appropriate for organic compounds.

  • Carefully sweep up the absorbed material and place it in your labeled Halogenated Solid Waste container.

  • Decontaminate the spill area.

For large spills, evacuate the area immediately, restrict access, and contact your institution's EHS or emergency response team for assistance.[10]

By adhering to these detailed procedures, you ensure that the disposal of 1-ethyl-5-iodo-4-methyl-1H-pyrazole is conducted safely, responsibly, and in full compliance with the standards that govern our work.

References

  • University of Canterbury. (n.d.). Laboratory Chemical Waste Handling and Disposal Guidelines.
  • Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Research - Columbia University.
  • University of Otago. (n.d.). Laboratory chemical waste disposal guidelines.
  • Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
  • Al-Ostath, A., et al. (n.d.). The four toxicity parameters of pyrazole-based derivatives 7c and 11a.
  • American Chemical Society. (n.d.). Hazardous Waste and Disposal. ACS.org.
  • Science Ready. (n.d.). Safe Handing & Disposal of Organic Substances – HSC Chemistry.
  • Moseley, E., et al. (2020). 1-Methyl-1H-pyrazole-5-carboxamide Derivatives Exhibit Unexpected Acute Mammalian Toxicity.
  • Ravula, P., et al. (n.d.). Design, synthesis, in silico toxicity prediction, molecular docking, and evaluation of novel pyrazole derivatives as potential antiproliferative agents.
  • Braun Research Group. (n.d.).
  • Environment, Health and Safety - University of North Carolina at Chapel Hill. (n.d.). 7.2 Organic Solvents.
  • U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. EPA NEPS.
  • ResearchGate. (2025). (PDF)
  • Patel, P., et al. (2012).
  • Kodavanti, P. R. S., & Loganathan, B. G. (2023). Perspective on halogenated organic compounds.
  • Fisher Scientific. (2025).
  • MilliporeSigma. (2025).
  • CymitQuimica. (n.d.). Safety Data Sheet - 1-Phenyl-3-methyl-5-pyrazolone.
  • Tokyo Chemical Industry. (2025).
  • CymitQuimica. (2024).
  • Fisher Scientific. (2025).
  • MilliporeSigma. (2026).
  • Thermo Fisher Scientific. (2020).
  • CymitQuimica. (2024).
  • AWS. (2015).
  • Thermo Fisher Scientific. (2025).
  • Combi-Blocks, Inc. (2023).
  • Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). 5. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL.
  • Collect and Recycle. (n.d.). Iodine Disposal For Businesses.
  • MDPI. (2025). Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants: A Review of Long-Term Risks and Impacts.
  • Mitsui Plastics, Inc. (n.d.). Iodine Waste Recycling Program.
  • Reddit. (2021). How to store / dispose of Iodine crystals?. r/chemhelp.
  • European Chemicals Agency (ECHA). (n.d.).
  • Benchchem. (n.d.). Application Notes and Protocols: 1-Ethyl-4-iodo-5-methyl-1H-pyrazole in Pharmaceutical Development.
  • Case Western Reserve University. (n.d.). Environmental Health and Safety Disposal of Iodine.
  • Cancilla, D. A., et al. (2003). Studies of the environmental fate and effect of aircraft deicing fluids: detection of 5-methyl-1H-benzotriazole in the fathead minnow (Pimephales promelas). PubMed.

Sources

Handling

Personal Protective Equipment (PPE) &amp; Handling Guide: 1-Ethyl-5-iodo-4-methyl-1H-pyrazole

Executive Safety Summary (Emergency Card) Immediate Action Required: Treat this compound as a Hazardous Halogenated Heterocycle . While specific toxicological data for this exact derivative is limited, structural analogs...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary (Emergency Card)

Immediate Action Required: Treat this compound as a Hazardous Halogenated Heterocycle . While specific toxicological data for this exact derivative is limited, structural analogs (iodinated pyrazoles) exhibit significant acute toxicity and severe irritation profiles.

Hazard Class GHS Classification (Derived) Critical Risk
Health Acute Tox. 4 (Oral) ; Skin Irrit. 2 ; Eye Irrit. 2A ; STOT SE 3 Harmful if swallowed. Causes serious eye irritation and respiratory tract inflammation.
Reactivity Light Sensitive ; Halogen Release May liberate corrosive iodine vapors upon thermal decomposition or prolonged light exposure.
Physical State Solid (Crystalline powder)Dust generation is the primary exposure vector.

Risk Assessment & Hazard Identification

As a Senior Application Scientist, I must emphasize that the "Iodo" substituent on the pyrazole ring introduces specific handling constraints distinct from simple organic intermediates.

The "Why" Behind the Protocol
  • Halogen Permeation: Iodine-carbon bonds in heterocycles can be labile. Standard latex gloves offer insufficient protection against halogenated organic permeation.

  • Sensitization Potential: Pyrazole derivatives are known sensitizers. Repeated minor exposures can lead to anaphylactic responses.

  • Thyroid Toxicity: Organo-iodine compounds can impact thyroid function upon chronic exposure (H372 risk in analogs).

PPE Selection Matrix

This system is designed to prevent breakthrough (chemical permeation) and inhalation of particulates.

Primary PPE Configuration[2][3]
ComponentMaterial SpecificationOperational Logic
Hand Protection Double-Gloving Strategy Inner: Nitrile (2.5 mil)Outer: Nitrile (5 mil) or NeopreneWhy: Halogenated organics can permeate thin nitrile in <15 mins. The air gap between gloves provides a critical diffusion barrier.
Eye Protection Chemical Splash Goggles (ANSI Z87.1+)Why: Safety glasses are insufficient. Dust particles can bypass side shields, and iodine-based irritation is severe/corrosive.
Respiratory N95/P100 Respirator (if outside hood)OR Fume Hood (Face velocity: 100 fpm)Why: Prevents inhalation of sensitizing dusts. If the solid is heated/sublimed, use an Organic Vapor (OV) cartridge.
Body Defense Tyvek® Lab Coat (Closed front)Why: Cotton coats absorb chemicals. Tyvek repels dust and is disposable if contaminated.

Operational Protocol: Safe Handling Workflow

This workflow minimizes the "Zone of Contamination" (ZoC).

Step-by-Step Methodology
  • Pre-Operational Check:

    • Verify Fume Hood Sash is at the safe working height (usually 18 inches).

    • Light Check: Ensure the compound has not turned yellow/brown (indication of free iodine release).

  • Weighing & Transfer:

    • Never weigh this compound on an open bench.

    • Use an anti-static weighing funnel to prevent powder scattering.

    • Technique: Place a secondary containment tray inside the balance enclosure.

  • Reaction Setup:

    • Add solvent slowly to the solid. Exothermic dissolution can volatilize iodine.

    • If heating is required, ensure a scrubber (sodium thiosulfate solution) is attached to the vent line to trap any liberated iodine.

  • Decontamination:

    • Wipe all surfaces with 10% Sodium Thiosulfate solution (neutralizes iodine stains/residues) followed by ethanol.

Visualization: Safe Handling Logic

SafeHandling Start START: Pre-Work Check Check Inspect Compound (Color/Integrity) Start->Check Weigh Weighing (In Hood/Enclosure) Check->Weigh Pass End END: Waste Tagging Check->End Fail (Discoloration) React Reaction Setup (Thiosulfate Trap) Weigh->React Anti-static Funnel Clean Decon: Na2S2O3 Wash React->Clean Complete Clean->End

Caption: Operational workflow emphasizing the critical inspection and decontamination steps specific to iodinated compounds.

Emergency Response & Spill Management

Scenario: 500mg powder spill inside the fume hood.

  • Alert: Notify nearby personnel. Do not leave the hood area.

  • PPE Upgrade: Ensure double gloves and goggles are secure.

  • Containment: Cover spill with wet paper towels (dampened with water) to prevent dust aerosolization.

  • Neutralization:

    • Apply 10% Sodium Thiosulfate or Vitamin C (Ascorbic Acid) solution to the spill.

    • Observation: The brown/yellow iodine stain should fade to colorless (iodide).

  • Cleanup: Scoop slurry into a "Solid Hazardous Waste" container.

  • Verification: Wipe area with starch paper; if it turns blue/black, iodine is still present.

Waste Disposal Strategy

Core Principle: Segregation is non-negotiable. Halogenated waste must never mix with general organic solvents or oxidizers.

Disposal Decision Tree

DisposalTree Waste Waste Generation Type Is it Solid or Liquid? Waste->Type Solid Solid Waste Type->Solid Liquid Liquid Waste Type->Liquid Halogen Label: 'Halogenated Organic Solid' Solid->Halogen Contaminated Wipes/Powder SolventCheck Contains Heavy Metals? Liquid->SolventCheck HaloLiquid Label: 'Halogenated Solvent Waste' SolventCheck->HaloLiquid No (Standard) HeavyMetal Label: 'Heavy Metal Organic Waste' SolventCheck->HeavyMetal Yes (Catalyst Used)

Caption: Logic flow for segregating 1-ethyl-5-iodo-4-methyl-1H-pyrazole waste to ensure regulatory compliance.

Disposal Specifications
  • Container: Amber glass or High-Density Polyethylene (HDPE).

  • Labeling: Must explicitly state "Contains Organic Iodide" .

  • Prohibition: Do NOT mix with strong oxidizers (e.g., Nitric Acid) in the waste stream; this will oxidize the iodide back to elemental iodine (

    
    ), causing toxic purple fumes in the waste container.
    

References

  • PubChem. (n.d.). 1-Ethyl-5-iodo-4-methyl-1H-pyrazole (Compound).[1] National Library of Medicine. Retrieved October 26, 2025, from [Link]

  • University of Illinois Urbana-Champaign (UIUC). (n.d.). SOP: Halogenated Organic Liquids. Division of Research Safety. Retrieved October 26, 2025, from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.